1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)5-1-4-3-9-10-6(4)8-2-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key: DRCBQOFOFJGWGA-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=NNC2=NC=C1C(=O)O
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID20613277
• Molecular Weight: 163.13 g/mol
• CAS RN: 952182-02-4

Description

1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid (PPCA) is a heterocyclic compound that has been studied extensively due to its wide range of applications in both scientific research and industrial applications. PPCA is a versatile compound that can be used as a starting material for the synthesis of a variety of other compounds, such as drugs and polymers. It also has potential applications in the field of biochemistry and physiology, as well as other areas of research.

Scientific Research Applications

Synthesis and Biomedical Applications

1H-Pyrazolo[3,4-b]pyridines are heterocyclic compounds with significant biomedical applications. The diversity in the substituents at positions N1, C3, C4, C5, and C6 allows for various synthetic methods, impacting their biomedical usage. More than 300,000 such compounds have been described, with a significant presence in patents and scientific references (Donaire-Arias et al., 2022).

Structural and Vibrational Spectra Studies

The structural and vibrational spectra of 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives have been extensively studied. Theoretical and experimental investigations provide insights into their structure, aiding in understanding their chemical behavior and potential applications in various fields (Bahgat, Jasem, & El‐Emary, 2009).

Novel Synthesis Methods

Efficient synthesis methods have been developed for novel 1H-Pyrazolo[3,4-b]pyridine derivatives. Such methods are crucial for the preparation of new heterocyclic compounds, contributing to the advancement of chemical research and potential pharmaceutical applications (Ghaedi et al., 2015).

Agonistic Activity Studies

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid derivatives have been shown to possess agonistic activity for human peroxisome proliferator-activated receptor alpha (hPPARα). This finding is significant for understanding the molecular mechanisms of these compounds and their potential therapeutic uses (Miyachi et al., 2019).

Antiviral Activity

Certain 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acids derivatives have demonstrated antiviral activity against various viruses. This underscores their potential in the development of new antiviral agents and contributes to the growing field of antiviral research (Bernardino et al., 2007).

Potential Anticancer Agents

Organometallic complexes containing 1H-Pyrazolo[3,4-b]pyridines have been synthesized and identified as potential anticancer agents. These compounds are of particular interest due to their potential role in inhibiting cyclin-dependent kinases, which are crucial incancer cell proliferation (Stepanenko et al., 2011).

Antibacterial Screening

Pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated for their antibacterial activities. Some of these compounds exhibited notable antibacterial properties, highlighting their potential as antibacterial agents (Maqbool et al., 2014).

Synthesis in Aqueous Media

Efficient synthesis of pyrazolo[3,4-b]pyridines in aqueous media has been achieved, illustrating the versatility of synthesis methods and their adaptability to environmentally benign conditions. This approach also contributes to the sustainability aspect of chemical synthesis (Shi et al., 2007).

One-Pot Synthesis of Derivatives

A novel one-pot method has been developed for synthesizing fully substituted pyrazolo[3,4-b]pyridine-5-carboxamide derivatives. This method exemplifies the efficiency of modern synthetic techniques and their role in creating complex molecules with potential biological activities (Shaabani et al., 2009).

Improved Synthesis Techniques

Improved synthesis techniques for pyrazolo[1,5-a]pyridine-5-carboxylic acid, a related compound, have been developed, highlighting the continuous evolution of synthetic methods in chemistry. These improvements often lead to more efficient, cost-effective, and environmentally friendly processes (Ku, 2015).

Mechanism of Action

While the specific mechanism of action of 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid is not mentioned in the search results, it has been used in the synthesis of inhibitors for the NAMPT enzyme. These inhibitors have shown nanomolar antiproliferation activities against human tumor lines in in vitro cell cultures.

Future Directions

1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid and its derivatives have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. This interest is clearly illustrated by the more than 300,000 structures of 1H-pyrazolo[3,4-b]pyridines that have been described, which are included in more than 5500 references (2400 patents) up to date. These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities. Therefore, it’s likely that research into the synthesis and applications of these compounds will continue in the future.

Biochemical Analysis

Biochemical Properties

1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to inhibit certain kinases, which are enzymes that transfer phosphate groups from high-energy donor molecules to specific substrates . This inhibition can affect various signaling pathways and cellular processes. Additionally, this compound can bind to specific receptors, modulating their activity and leading to downstream effects on gene expression and cellular metabolism .

Cellular Effects

The effects of this compound on cells are multifaceted. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis . Moreover, this compound can alter the expression of genes involved in various cellular processes, thereby affecting the overall function and behavior of cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity and function . For instance, this compound can inhibit enzyme activity by binding to the active site or allosteric sites, preventing substrate binding and subsequent catalysis . Additionally, this compound can modulate gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell proliferation and apoptosis . These temporal effects are important considerations for in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activity . At higher doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Understanding the dosage effects is crucial for determining the therapeutic window and safety profile of this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It can be metabolized by specific enzymes, leading to the formation of active or inactive metabolites . These metabolic pathways can influence the overall pharmacokinetics and pharmacodynamics of the compound. Additionally, this compound can affect metabolic flux and metabolite levels, impacting cellular metabolism and function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions can influence the localization and accumulation of the compound, affecting its overall activity and function. Understanding the transport and distribution mechanisms is essential for optimizing the therapeutic potential of this compound.

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function . This compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . The subcellular localization of this compound is crucial for understanding its mechanism of action and optimizing its therapeutic applications.

Q & A

Q1: What are the primary biological targets of 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid derivatives?

A1: Research indicates that these compounds display affinity for various targets, notably adenosine receptors (A1 and A2A) [, ] and specific binding sites on the GABAA receptor complex, including the benzodiazepine, GABA, and picrotoxinin binding sites [, ].

Q2: How do these compounds interact with GABAA receptors, and what are the downstream effects?

A2: While the exact mechanisms are still under investigation, studies suggest that some derivatives enhance [3H]diazepam binding allosterically, potentially through interactions with the GABA binding site or a subdomain thereof []. Conversely, some exhibit competitive inhibition of the benzodiazepine antagonist [3H]Ro 15-1788, indicating direct binding to the benzodiazepine site []. Furthermore, inhibition of the picrotoxinin-channel site by some derivatives is theorized to occur through allosteric modulation via the GABA site or by direct competition at the channel site []. These interactions can influence neuronal excitability and potentially contribute to anxiolytic and anticonvulsant effects.

Q3: Can you elaborate on the structure-activity relationships (SAR) observed for this compound derivatives, specifically concerning adenosine receptors and GABAA receptors?

A3: Modifications to the basic this compound scaffold significantly influence receptor affinity and selectivity. For instance, while many derivatives exhibit lower affinity for A2A adenosine receptors compared to Cartazolate, their affinity for A1 receptors remains relatively unchanged []. Regarding GABAA receptors, structural alterations impact the compounds' ability to enhance or inhibit the binding of various ligands, suggesting that specific structural features are crucial for interactions with different binding sites within the receptor complex [].

Q4: Tracazolate is a notable example within this class of compounds. What is its mechanism of action, and how does it differ from benzodiazepines?

A4: Tracazolate demonstrates anxiolytic and anticonvulsant effects []. Unlike benzodiazepines, which directly bind to the benzodiazepine site, Tracazolate enhances the binding of [3H]-benzodiazepines to their binding sites in the brain []. Interestingly, benzodiazepine antagonists do not significantly alter Tracazolate's anticonflict activity, further distinguishing its mechanism from classic benzodiazepines [].

Q5: What metabolic pathways are involved in the breakdown of Tracazolate in rats and dogs?

A5: Tracazolate undergoes extensive metabolism, primarily in the liver [, ]. The key metabolic pathways identified include de-esterification to the 5-carboxylic acid, N-deethylation of the pyrazole ring, oxidation at the gamma-position of the n-butylamino side chain, oxidation of the terminal carbon of the n-butylamino side chain, loss of the n-butylamino group, and hydroxylation of the 6-methyl group followed by condensation with the 5-carboxylic acid to form gamma-lactones [, ].

Q6: What is the significance of identifying and characterizing Tracazolate metabolites in different tissues?

A6: Characterizing the metabolites provides insights into the drug's distribution, metabolism, and potential for active metabolites []. For instance, the presence of Tracazolate and its metabolites in the brain suggests they can cross the blood-brain barrier [], a critical factor for its central nervous system activity. The identification of a less polar metabolite, 1-vinyl Tracazolate, in fat tissues suggests potential accumulation and a role of fat tissue in the drug's pharmacokinetic profile [].